Cas no 16737-30-7 (Cyclohexanol,1-methyl-, 1-acetate)

• Product Name: Cyclohexanol,1-methyl-, 1-acetate
• CAS No: 16737-30-7
• MF: C₉H₁₅O₂
• MW: 155.214203119278
• CID: 121853
• PubChem ID: 17887133
• Update Time: 2025-04-18

Cyclohexanol,1-methyl-, 1-acetate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol,1-methyl-, 1-acetate
• 1-METHYLCYCLOHEXYLACETATE
• 2-(1-methylcyclohexyl)acetate
• DTXSID90591477
• 16737-30-7
• (1-Methylcyclohexyl)acetate

• Inchi： 1S/C9H16O2/c1-9(7-8(10)11)5-3-2-4-6-9/h2-7H2,1H3,(H,10,11)/p-1
• InChI Key： LTBPRPATSZONGJ-UHFFFAOYSA-M
• SMILES： [O-]C(CC1(C)CCCCC1)=O

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 155.107204717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids